2-(4-Methylpiperidin-1-yl)pyridine-3-carbonitrile

• IUPAC Name: 2-(4-methylpiperidin-1-yl)pyridine-3-carbonitrile
• InChI: InChI=1S/C12H15N3/c1-10-4-7-15(8-5-10)12-11(9-13)3-2-6-14-12/h2-3,6,10H,4-5,7-8H2,1H3
• InChI Key: ZWQZILMEYWNDPU-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=C(C=CC=N2)C#N
• Molecular Formula: C12H15N3
• Molecular Weight: 201.27 g/mol

Description

2-(4-Methylpiperidin-1-yl)pyridine-3-carbonitrile, also known as MPPC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPPC is a heterocyclic compound that belongs to the pyridine family. It has a molecular formula of C12H16N3 and a molecular weight of 196.28 g/mol.

Mechanism of Action

The mechanism of action of 2-(4-Methylpiperidin-1-yl)pyridine-3-carbonitrile is not fully understood. However, it is believed that this compound exerts its biological activity by interacting with specific molecular targets in the body. In medicinal chemistry, this compound has been shown to inhibit the activity of certain enzymes and receptors that are involved in the progression of various diseases.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. In medicinal chemistry, this compound has been shown to exhibit anti-cancer, anti-inflammatory, and anti-oxidant activities. This compound has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

2-(4-Methylpiperidin-1-yl)pyridine-3-carbonitrile has several advantages as a chemical compound for laboratory experiments. It is readily available, stable, and easy to handle. This compound can also be easily synthesized in the laboratory using simple reaction conditions. However, this compound has some limitations as a chemical compound for laboratory experiments. It is toxic and requires careful handling. This compound also has limited solubility in water, which can affect its biological activity.

Future Directions

There are several future directions for the study of 2-(4-Methylpiperidin-1-yl)pyridine-3-carbonitrile. In medicinal chemistry, further studies are needed to elucidate the mechanism of action of this compound and to optimize its pharmacological properties for the treatment of various diseases. In materials science, this compound can be further explored for its potential as a fluorescent probe for the detection of metal ions in biological systems. In organic synthesis, this compound can be further studied for its potential as a building block for the synthesis of novel heterocyclic compounds.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been extensively studied for its potential as a drug candidate for the treatment of various diseases and as a fluorescent probe for the detection of metal ions in biological systems. Further studies are needed to elucidate the mechanism of action of this compound and to optimize its pharmacological properties for various applications.

Synthesis Methods

The synthesis of 2-(4-Methylpiperidin-1-yl)pyridine-3-carbonitrile involves the reaction between 4-methylpiperidine and 3-cyanopyridine in the presence of a suitable catalyst. The reaction is carried out in an organic solvent such as ethanol or methanol. The yield of this compound can be improved by optimizing the reaction conditions such as temperature, pressure, and reaction time.

Scientific Research Applications

2-(4-Methylpiperidin-1-yl)pyridine-3-carbonitrile has been extensively studied for its potential applications in various fields such as medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, this compound has been investigated for its potential as a drug candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. This compound has also been studied for its potential as a fluorescent probe for the detection of metal ions in biological systems.